Cas no 4769-96-4 (6-Nitro-1H-indole)

6-Nitro-1H-indole structure

Product Name:6-Nitro-1H-indole

CAS No:4769-96-4

MF:C₈H₆N₂O₂

MW:162.145441532135

MDL:MFCD00051497

CID:45299

PubChem ID:87573747

Update Time:2025-04-18

6-Nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

- 6-Nitro-1H-indole
- 6-Nitroindole
- 1H-Indole, 6-nitro-
- MLS002694917
- PSWCIARYGITEOY-UHFFFAOYSA-N
- 6-nitro-indole
- NSC89285
- 6-nitro-IH-indole
- PubChem7242
- 6-Nitro-1H-indole #
- 6-nitroindole, AldrichCPR
- Oprea1_036961
- AMBZ0184
- HMS3092O15
- STR04374
- AM1023
- SBB063802
- VI30340
- RP22495
- PB2
- Z414314666
- FT-0621275
- SR-01000390562
- SR-01000390562-1
- HY-W001576
- SCHEMBL30011
- EU-0033530
- MFCD00051497
- A16061
- PS-3278
- SMR001560831
- N-3020
- PB27405
- 7-FLUORO-4-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
- CHEMBL325066
- EN300-40528
- NSC 89285
- N0402
- SY003824
- NS00031717
- 6-nitroindole; 6-nitro-1h-indole
- BRD-K64125621-001-06-9
- AKOS005254326
- DTXSID00197242
- AC-3097
- CS-W001576
- EINECS 225-311-0
- 4769-96-4
- NSC-89285
- indole, 6-nitro-
- DB-001324
- MDL： MFCD00051497
- Inchi： 1S/C8H6N2O2/c11-10(12)7-2-1-6-3-4-9-8(6)5-7/h1-5,9H
- InChI Key： PSWCIARYGITEOY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC2C=CNC=2C=1)=O
- BRN： 135977

Computed Properties

Exact Mass: 162.04300
Monoisotopic Mass: 162.043
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
Molecular Weight: 162.15
XLogP3: 2.5
Topological Polar Surface Area: 61.6

Experimental Properties

Color/Form: powder
Density: 1.4250
Melting Point: 141.0 to 145.0 deg-C
Boiling Point: 362.6°C at 760 mmHg
Flash Point: 362.6 ºC at 760 mmHg
Refractive Index: 1.723
PSA: 61.61000
LogP: 2.59930
Solubility: Uncertain

6-Nitro-1H-indole Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H341
Warning Statement： P201,P202,P281,P308+P313,P405,P501
Hazard Category Code： R68
Safety Instruction： S45-S36/37
Hazardous Material Identification：
Risk Phrases：R68
Safety Term：S36/37;S45
HazardClass：IRRITANT, IRRITANT-HARMFUL
Storage Condition：Sealed in dry,Room Temperature

6-Nitro-1H-indole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Nitro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	011217-1g	6-Nitroindole, 98%	4769-96-4	98%	1g	$10.00	2023-09-09
Matrix Scientific	011217-5g	6-Nitroindole, 98%	4769-96-4	98%	5g	$33.00	2023-09-09
Matrix Scientific	011217-25g	6-Nitroindole, 98%	4769-96-4	98%	25g	$128.00	2023-09-09
TRC	N496323-1g	6-Nitroindole	4769-96-4		1g	$69.00	2023-05-17
TRC	N496323-5g	6-Nitroindole	4769-96-4		5g	$133.00	2023-05-17
TRC	N496323-10g	6-Nitroindole	4769-96-4		10g	$213.00	2023-05-17
ChemScence	CS-W001576-10g	6-Nitro-1H-indole	4769-96-4	99.95%	10g	$53.0	2022-04-27
ChemScence	CS-W001576-25g	6-Nitro-1H-indole	4769-96-4	99.95%	25g	$91.0	2022-04-27
ChemScence	CS-W001576-100g	6-Nitro-1H-indole	4769-96-4	99.95%	100g	$336.0	2022-04-27
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015373-1g	6-Nitro-1H-indole	4769-96-4	97%	1g	￥31	2024-05-23

6-Nitro-1H-indole Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:4769-96-4)6-Nitroindole

Order Number:sfd15097

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:4769-96-4)6-硝基吲哚

Order Number:LE2475127

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:41

Price ($):discuss personally

Email:18501500038@163.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

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